Cas no 667412-76-2 (2-(3-Methyl-4-nitrophenoxy)propanoic acid)

• Product Name: 2-(3-Methyl-4-nitrophenoxy)propanoic acid
• CAS No: 667412-76-2
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 964542
• Update Time: 2025-09-20

2-(3-Methyl-4-nitrophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-4-nitrophenoxy)propanoic acid

• Inchi： 1S/C10H11NO5/c1-6-5-8(16-7(2)10(12)13)3-4-9(6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： WOWVFMALMORJJS-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06400
• Monoisotopic Mass: 225.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3

Experimental Properties

• Density: 1.328
• Boiling Point: 403.9°C at 760 mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.563
• PSA: 92.35000
• LogP: 2.27830

2-(3-Methyl-4-nitrophenoxy)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids